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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridine-N-oxide

Cat. No.: B084968 Get Quote

For Immediate Reference: Treat 2-Chloro-4-nitropyridine-N-oxide as hazardous waste and

consult your institution's Environmental Health and Safety (EHS) office for specific disposal

protocols. Disposal must be conducted in compliance with all local, regional, and national

regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-nitropyridine-N-oxide, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on standard laboratory safety practices and

information from safety data sheets (SDS).

Hazard Summary and Disposal Overview
2-Chloro-4-nitropyridine-N-oxide is classified as a hazardous substance. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Proper personal protective equipment (PPE) is mandatory during handling and disposal. The

primary disposal route is through an approved hazardous waste disposal plant.[1][3]
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Parameter Information Citation

Chemical Name
2-Chloro-4-nitropyridine-N-

oxide
[1]

CAS Number 14432-16-7 [1]

Primary Hazards

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific target

organ toxicity - single exposure

(Category 3, Respiratory

system)

[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[1][3][4][5]

Spill Cleanup

Sweep up and shovel into

suitable, closed containers for

disposal. Avoid dust formation.

[1][3]

Incompatible Materials Strong oxidizing agents. [3]

Step-by-Step Disposal Protocol
This protocol outlines the general steps for the safe disposal of 2-Chloro-4-nitropyridine-N-
oxide.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety

goggles or a face shield, and a lab coat.[1]

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within

a chemical fume hood to avoid inhalation of dust or vapors.[1]

Ensure that an eyewash station and safety shower are readily accessible.

2. Waste Collection and Storage:
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Collect waste 2-Chloro-4-nitropyridine-N-oxide in a dedicated, properly labeled, and

sealed container.

The container should be made of a compatible material and kept closed when not in use.

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[3]

3. Small Spills and Residue Management:

For small spills, carefully sweep up the solid material, avoiding dust generation.[1][3]

Place the collected material and any contaminated cleaning materials (e.g., paper towels)

into a suitable container for hazardous waste.

Clean the spill area with an appropriate solvent and then wash with soap and water.

4. Final Disposal:

Do not dispose of 2-Chloro-4-nitropyridine-N-oxide down the drain or in regular trash.[1]

Arrange for pickup and disposal through your institution's designated hazardous waste

management service.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards. Chemical waste generators must consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[1][3]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Chloro-4-nitropyridine-N-oxide.
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Caption: Disposal workflow for 2-Chloro-4-nitropyridine-N-oxide.
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Disclaimer: This information is intended as a guide and does not replace the need for

professional consultation with your institution's EHS department and adherence to all

applicable regulations. Always refer to the most current Safety Data Sheet (SDS) for 2-Chloro-
4-nitropyridine-N-oxide before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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